Cas no 81381-67-1 (1,3,5a,8-tetrahydroxy-2-(9-hydroxy-2-methyl-5,6-dihydro-2H-2,6-methano-1-benzoxocin-4-yl)-10a-(3-methylbut-2-en-1-yl)-5a,10a-dihydro-11H-[1]benzofuro[3,2-b]chromen-11-one)

1,3,5a,8-tetrahydroxy-2-(9-hydroxy-2-methyl-5,6-dihydro-2H-2,6-methano-1-benzoxocin-4-yl)-10a-(3-methylbut-2-en-1-yl)-5a,10a-dihydro-11H-[1]benzofuro[3,2-b]chromen-11-one structure

81381-67-1 structure

Product Name:1,3,5a,8-tetrahydroxy-2-(9-hydroxy-2-methyl-5,6-dihydro-2H-2,6-methano-1-benzoxocin-4-yl)-10a-(3-methylbut-2-en-1-yl)-5a,10a-dihydro-11H-[1]benzofuro[3,2-b]chromen-11-one

CAS No:81381-67-1

Molecular Formula:C_₃₃H_₃₀O_₉

Molecular Weight:570.5859

CID:1803679

PubChem ID:157791

1,3,5a,8-tetrahydroxy-2-(9-hydroxy-2-methyl-5,6-dihydro-2H-2,6-methano-1-benzoxocin-4-yl)-10a-(3-methylbut-2-en-1-yl)-5a,10a-dihydro-11H-[1]benzofuro[3,2-b]chromen-11-one Properties

Names and Identifiers

- 1,3,5a,8-tetrahydroxy-2-(9-hydroxy-2-methyl-5,6-dihydro-2H-2,6-methano-1-benzoxocin-4-yl)-10a-(3-methylbut-2-en-1-yl)-5a,10a-dihydro-11H-[1]benzofuro[3,2-b]chromen-11-one
- 11H-Benzofuro(3,2-b)(1)benzopyran-11-one, 2-(5,6-dihydro-9-hydroxy-2-methyl-2,6-methano-2H-1-benzoxocin-4-yl)-5a,10a-dihydro-1,3,5a,8-tetrahydroxy-10a-(3-methyl-2-butenyl)-
- DTXSID901001957
- C17870
- 1,3,5a,8-Tetrahydroxy-2-(9-hydroxy-2-methyl-5,6-dihydro-2H-2,6-methano-1-benzoxocin-4-yl)-10a-(3-methylbut-2-en-1-yl)-5a,10a-dihydro-11H-[1]benzofuro[3,2-b][1]benzopyran-11-one
- 81381-67-1
- 1,3,5a,8-Tetrahydroxy-2-(5-hydroxy-9-methyl-8-oxatricyclo[7.3.1.02,7]trideca-2(7),3,5,10-tetraen-11-yl)-10a-(3-methylbut-2-enyl)-[1]benzofuro[3,2-b]chromen-11-one
- 1,3,5a,8-tetrahydroxy-2-(5-hydroxy-9-methyl-8-oxatricyclo(7.3.1.02,7)trideca-2(7),3,5,10-tetraen-11-yl)-10a-(3-methylbut-2-enyl)-(1)benzofuro(3,2-b)chromen-11-one
- +Expand
- InChIKey： UIIUFSXWGFBRFW-UHFFFAOYSA-N
- Inchi： InChI=1S/C33H30O9/c1-16(2)8-9-32-30(38)28-26(42-33(32,39)22-7-5-20(35)12-25(22)41-32)13-23(36)27(29(28)37)18-10-17-14-31(3,15-18)40-24-11-19(34)4-6-21(17)24/h4-8,11-13,15,17,34-37,39H,9-10,14H2,1-3H3
- SMILES： CC(=CCC12C(=O)C3=C(C=C(C(=C3O)C4=CC5(CC(C4)C6=C(O5)C=C(C=C6)O)C)O)OC1(C7=C(O2)C=C(C=C7)O)O)C

Computed Properties

Exact Mass: 570.189
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 3
Monoisotopic Mass: 570.189
Heavy Atom Count: 42
Complexity: 1160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.2
Topological Polar Surface Area: 146Å²

Experimental Properties

Refractive Index: 1.719
Boiling Point: 830.8°C at 760 mmHg
Flash Point: 273°C
Density: 1.493

1,3,5a,8-tetrahydroxy-2-(9-hydroxy-2-methyl-5,6-dihydro-2H-2,6-methano-1-benzoxocin-4-yl)-10a-(3-methylbut-2-en-1-yl)-5a,10a-dihydro-11H-[1]benzofuro[3,2-b]chromen-11-one Suppliers

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1,3,5a,8-tetrahydroxy-2-(9-hydroxy-2-methyl-5,6-dihydro-2H-2,6-methano-1-benzoxocin-4-yl)-10a-(3-methylbut-2-en-1-yl)-5a,10a-dihydro-11H-[1]benzofuro[3,2-b]chromen-11-one Related Literature

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81381-67-1 (1,3,5a,8-tetrahydroxy-2-(9-hydroxy-2-methyl-5,6-dihydro-2H-2,6-methano-1-benzoxocin-4-yl)-10a-(3-methylbut-2-en-1-yl)-5a,10a-dihydro-11H-[1]benzofuro[3,2-b]chromen-11-one) Related Products

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